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Compound of Interest

Compound Name: ABIL WE 09

Cat. No.: B1166086

Introduction: ABIL® WE 09 is a versatile and widely utilized nonionic water-in-oil (W/O)
emulsifier developed by Evonik.[1][2] Its unique composition, a blend of Polyglyceryl-4
Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate, provides exceptional
emulsifying and stabilizing properties for a variety of cosmetic and personal care formulations.
[1][3][4] This technical guide provides an in-depth overview of ABIL® WE 09, its
physicochemical properties, formulation guidelines, and application workflows for researchers,
scientists, and drug development professionals exploring advanced emulsion technologies.

Core Technical Data

The following tables summarize the key quantitative and qualitative data for ABIL® WE 09,
derived from its technical data sheet.

Table 1: Physicochemical Properties of ABIL® WE 09
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Property Value
Polyglyceryl-4 Isostearate; Cetyl PEG/PPG-10/1
INCI Name . :
Dimethicone; Hexyl Laurate[1][4]
Appearance Colorless to light yellow liquid[4]
Odor Faint inherent odor[4]
Form Liquid at room temperature[4][5]
HLB Value approx. 5[4][5]

Dynamic Viscosity

130 - 380 mPa.s[4]

Density 0.89 - 0.93 g/cm3[4]
Flash Point 150 °C[4]
Water Solubility Insoluble[4]

Table 2: Formulation Guidelines and Compatibility

Parameter

Recommendation

Typical Use Level

4.0 - 6.0%[1][5]

Oil Phase Content

19 - 35%]5]

Waxes for Consistency

1.5 - 3.0% (e.g., hydrogenated castor oil,

beeswax)[5]

High compatibility with cosmetic oils and active

Compatibility ) )
ingredients[2][6][7]
Processing Cold processable[4][8]
Stability Excellent heat and freeze/thaw stability[2][6][9]

Experimental Protocols: Emulsion Formulation and

Stabilization
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The following section details the general methodology for preparing a stable water-in-oil
emulsion using ABIL® WE 09. This protocol is a standard guideline and may require
optimization based on the specific active ingredients and desired final product characteristics.

Objective: To formulate a stable W/O cream or lotion.

Materials:

ABIL® WE 09

Oil phase components (e.g., cosmetic oils, waxes, esters)

Water phase components (e.g., deionized water, glycerin, preservatives, electrolytes like
NacCl)

Active ingredients

Equipment:

Homogenizer (e.g., rotor-stator homogenizer)

Beakers and mixing vessels

Heating and cooling apparatus

Viscometer

Procedure:
o Preparation of the Oil Phase:

o Combine all oil-soluble ingredients, including ABIL® WE 09, cosmetic oils, and waxes, in a
suitable vessel.

o Heat the mixture to approximately 80°C, or until all solid components have melted and the
phase is uniform.

e Preparation of the Water Phase:
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o In a separate vessel, combine all water-soluble ingredients, including deionized water,
humectants, and preservatives.

o Heat the water phase to the same temperature as the oil phase (approximately 80°C).

o Emulsification:

o Slowly add the water phase to the oil phase while stirring continuously with a standard
agitator.

o Once all the water phase has been added, begin homogenization using a rotor-stator
homogenizer. The intensity and duration of homogenization will influence the final viscosity
and particle size of the emulsion.

e Cooling and Final Adjustments:
o Allow the emulsion to cool down to room temperature while stirring gently.
o During the cooling process, any temperature-sensitive active ingredients can be added.
o Measure the final viscosity and observe the emulsion's texture and appearance.

Visualization of Formulation Workflow

The following diagram illustrates the general workflow for creating a W/O emulsion with ABIL®
WE 09.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Oil Phase Preparation Water Phase Preparation
(ABIL® WE 09, Qils, Waxes) (Water, Humectants, Preservatives)
Heating Heating
(approx. 80°C) (approx. 80°C)

Combine Phases
(Add Water Phase to Oil Phase)

Homogenization
(Rotor-Stator Homogenizer)

Cooling
(Gentle Stirring)

Addition of Actives
(Temperature-Sensitive Ingredients)

Final Product
(Stable W/O Emulsion)

Figure 1: General Workflow for W/O Emulsion Formulation with ABIL® WE 09

Click to download full resolution via product page
Figure 1: General Workflow for W/O Emulsion Formulation with ABIL® WE 09

Applications in Formulation Development

ABIL® WE 09 is particularly well-suited for a range of cosmetic and dermatological applications
due to its excellent performance and compatibility.
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e Sun Care Products: Its ability to create stable emulsions with a high content of organic and
physical UV filters makes it an ideal choice for sunscreens and other sun protection
formulations.[1][2][6]

o Skin Care: It is used in the formulation of various W/O creams and lotions, including facial
care, body care, and baby care products.[1]

e Color Cosmetics: ABIL® WE 09 can be used in decorative cosmetics, such as foundations.
[3][10]

» High-Stability Emulsions: The emulsifier is known for producing emulsions with high heat and
freeze stability, ensuring product integrity under various storage conditions.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1166086#abil-we-09-supplier-and-technical-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1166086#abil-we-09-supplier-and-technical-data-sheet-information
https://www.benchchem.com/product/b1166086#abil-we-09-supplier-and-technical-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1166086?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

